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Compound of Interest

Compound Name: Vinaxanthone

CAS No.: 133293-89-7

Cat. No.: B1683554

Get Quote

This document provides essential safety and logistical information for the proper disposal of

Vinaxanthone, a potent and selective semaphorin3A inhibitor used in laboratory research.

Adherence to these procedures is critical to ensure personnel safety and environmental

protection, reflecting our commitment to responsible chemical handling beyond the point of

sale.

Immediate Safety and Hazard Information
Vinaxanthone presents specific hazards that must be understood before handling or disposal.

According to its Safety Data Sheet (SDS), the compound is classified with acute oral toxicity

and is very toxic to aquatic life with long-lasting effects.[1]

Key Hazard Data Summary

All personnel handling Vinaxanthone waste must be familiar with its hazard profile. The

following table summarizes the key quantitative data from the Global Harmonized System

(GHS) classification.
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Hazard
Classification

GHS Category Hazard Statement
Precautionary
Statement
(Disposal)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.
P301 + P312, P330

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life.
P273, P391

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects.

P273, P391

Disposal Guideline - -

P501: Dispose of

contents/container to

an approved waste

disposal plant.[1]

Standard Operating Procedure for Vinaxanthone
Disposal
This step-by-step protocol outlines the required procedures for disposing of all forms of

Vinaxanthone waste. This includes pure (bulk) compound, solutions, and trace-contaminated

materials.

Experimental Protocols: This section is not applicable as disposal is a procedural protocol, not

an experimental one.

Step 1: Wear Appropriate Personal Protective Equipment (PPE) Before handling any

Vinaxanthone waste, ensure the following PPE is worn:

Nitrile gloves

Safety glasses or goggles

Laboratory coat
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Step 2: Identify and Segregate Vinaxanthone Waste Streams Proper segregation is crucial to

prevent accidental environmental release and to comply with hazardous waste regulations. Do

not mix Vinaxanthone waste with non-hazardous laboratory trash.

Step 3: Containment and Labeling

Bulk Vinaxanthone (Unused/Expired Powder):

Keep the compound in its original, clearly labeled container where possible.

If transferring is necessary, use a new, clean, and chemically compatible container with a

secure screw-top lid.

Affix a "Hazardous Waste" label to the container, clearly identifying the contents as

"Vinaxanthone."

Vinaxanthone Solutions (Aqueous or Solvent-Based):

CRITICAL: Do not dispose of Vinaxanthone solutions down the drain. This is a direct

violation of environmental safety protocols due to its high aquatic toxicity.[1]

Collect all solutions containing Vinaxanthone in a dedicated, leak-proof, and shatter-

resistant hazardous waste container (e.g., a designated carboy).

Label the container with "Hazardous Waste" and list all chemical constituents, including

solvents and the estimated concentration of Vinaxanthone.

Trace-Contaminated Waste (Sharps and Non-Sharps):

Non-Sharps (Gloves, Weigh Boats, Wipes, Vials): Place all items with trace contamination

into a dedicated, sealed plastic bag or a lined container. This container must be labeled

"Hazardous Waste" with "Vinaxanthone-Contaminated Debris."

Sharps (Needles, Contaminated Glassware): Dispose of any sharps that have come into

contact with Vinaxanthone in a designated, puncture-proof sharps container that is

specifically marked for cytotoxic or hazardous chemical waste, in accordance with

institutional guidelines.[2]
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Step 4: Temporary Storage Store all sealed and labeled Vinaxanthone waste containers in a

designated, secure hazardous waste accumulation area. This area should be cool, well-

ventilated, and away from incompatible materials such as strong acids, alkalis, or oxidizing

agents.[1]

Step 5: Final Disposal Arrange for the collection and disposal of all Vinaxanthone waste

through your institution's Environmental Health & Safety (EHS) office or a certified hazardous

waste disposal contractor.[1] This is the only approved final disposal route.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Vinaxanthone waste streams.
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Step 1: Identify Waste Type

Step 2: Segregate & Contain

Step 3: Label & Store

Step 4: Final Disposal
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Caption: Vinaxanthone Waste Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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